Ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate
Description
Ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate, also known as 5-CFOV, is an organic compound belonging to the class of carboxylic acids. It is an important synthetic intermediate used in the synthesis of pharmaceuticals and other organic compounds. 5-CFOV is a colorless, volatile liquid with a boiling point of approximately 168°C. It is soluble in most organic solvents, including water, and is stable under normal storage conditions.
Scientific Research Applications
Synthesis and Chemical Properties
- Ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate is utilized in various synthetic processes. For instance, ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-4-oxo-1,8-naphthyridine-3-carboxylate, a compound with structural similarities, is synthesized through a route that includes masking of a double bond, regioselective deprotonation, and regeneration via selenation, oxidation, and elimination (Kiely, 1991).
- The chemical structure of ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate makes it a valuable intermediate in the synthesis of various compounds, such as herbicides. An example is the synthesis of the herbicide carfentrazone-ethyl, which uses ethyl acrylate in a Heck reaction (Fan et al., 2015).
Application in Drug Development
- Compounds with similar structural features are used in the synthesis of pharmaceutical products. For instance, derivatives of ethyl 2,4-dioxo-4-(p-chloro)phenylbutyrate, a compound related to ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate, have been studied for their anti-HSV-1 and cytotoxic activities (Dawood et al., 2011).
Role in Herbicide Synthesis
- Ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate derivatives are key intermediates in herbicide synthesis. For example, ethyl N-(4-chloro-5-cyclopentyloxy-2-fluorophenyl) carbamate, an important intermediate of the herbicide pentoxazone, is synthesized from this compound (Mei-ling, 2006).
Biological Activity and Molecular Docking Studies
- Ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate and its derivatives are subjects of molecular docking studies. They are analyzed for their potential biological activities, such as inhibitory effects on certain enzymes or receptors relevant to diseases like cancer (Riadi et al., 2021).
properties
IUPAC Name |
ethyl 5-(4-chloro-2-fluorophenyl)-5-oxopentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClFO3/c1-2-18-13(17)5-3-4-12(16)10-7-6-9(14)8-11(10)15/h6-8H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZWPVQUNUFUOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)C1=C(C=C(C=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501247650 |
Source
|
| Record name | Ethyl 4-chloro-2-fluoro-δ-oxobenzenepentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501247650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(4-chloro-2-fluorophenyl)-5-oxovalerate | |
CAS RN |
951886-37-6 |
Source
|
| Record name | Ethyl 4-chloro-2-fluoro-δ-oxobenzenepentanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951886-37-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-chloro-2-fluoro-δ-oxobenzenepentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501247650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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